Cas no 2229495-35-4 (3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol
• CAS No: 2229495-35-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5945278
• PubChem ID: 165625903
• Update Time: 2025-06-26

3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol
• EN300-1776801
• 2229495-35-4

• Inchi： 1S/C8H14N2S/c1-2-10-6-5-9-8(10)4-3-7-11/h5-6,11H,2-4,7H2,1H3
• InChI Key： UUWYIEYMQWUAMY-UHFFFAOYSA-N
• SMILES： SCCCC1=NC=CN1CC

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol

Introduction to 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol (CAS No. 2229495-35-4)

3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol (CAS No. 2229495-35-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol is a sulfur-containing organic compound with the molecular formula C₈H₁₃N₃S. The compound features an imidazole ring substituted with an ethyl group and a thiol group attached to a propyl chain. The presence of the thiol group imparts unique chemical reactivity and biological properties to the molecule. The compound is typically a colorless liquid or solid at room temperature, with a molecular weight of approximately 175.27 g/mol.

The thiol group in 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol is highly reactive and can participate in various chemical reactions, such as oxidation, alkylation, and metal coordination. This reactivity makes the compound a valuable building block in synthetic chemistry and drug development. Additionally, the imidazole ring provides the molecule with basic properties and can form hydrogen bonds, which are crucial for its biological interactions.

Synthesis Methods

The synthesis of 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-chloroethyl thiol with 1-ethylimidazole in the presence of a base such as potassium carbonate or sodium hydride. This method typically yields high purity products and is suitable for large-scale production.

An alternative synthetic route involves the reaction of 3-bromopropanethiol with 1-ethylimidazole in the presence of a palladium catalyst. This method is particularly useful for preparing substituted derivatives of 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol, which can be further modified to enhance their biological activities or pharmacological properties.

Biological Activities and Applications

3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol has been studied for its potential therapeutic applications due to its unique chemical structure and biological activities. One of the most promising areas of research is its use as an antioxidant agent. The thiol group in the molecule can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol has shown antimicrobial activity against various bacterial strains. Studies have demonstrated that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use as an antibacterial agent in pharmaceutical formulations.

Clinical Trials and Research Advancements

The therapeutic potential of 3-(1-ethyl-1H-imidazol-2-yl)propane-1-thiol has been explored in several preclinical studies and early-stage clinical trials. Recent research has focused on evaluating its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro studies have shown that the compound can reduce oxidative stress and prevent neuronal cell death, providing a strong rationale for further investigation.

Clinical trials are currently underway to assess the safety and efficacy of 3-(1-ethyl-1H-imidazol-2-y l)propane - 1 -thiol strong > in human subjects . Preliminary results have been encouraging , with no significant adverse effects reported at therapeutic doses . These findings suggest that the compound may have a favorable safety profile , making it a promising candidate for further clinical development . p > < p > In addition to neurodegenerative diseases , researchers are also investigating the potential use of < strong > 3 - ( 1 - ethyl - 1 H - imidazol - 2 - yl ) propane - 1 - thiol strong > in cancer therapy . Preclinical studies have demonstrated that the compound can induce apoptosis in cancer cells , suggesting its potential as an anticancer agent . Ongoing research aims to identify specific cancer types that may benefit from treatment with this compound . p > < p > The unique chemical structure of < strong > 3 - ( 1 - ethyl - 1 H - imidazol - 2 - yl ) propane - 1 - thiol strong > also makes it an attractive candidate for drug delivery systems . The thiol group can be conjugated with various targeting moieties , allowing for targeted delivery to specific tissues or cells . This property could enhance the therapeutic efficacy of the compound while reducing systemic side effects . p > < p > In conclusion , < strong > 3 - ( 1 - ethyl - 1 H - imidazol - 2 - yl ) propane - 1 - thiol strong > ( CAS No . 2229495 - 35 - 4 ) is a promising organic compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with its antioxidant , antimicrobial , and anticancer properties , makes it an exciting area of research in medicinal chemistry and pharmaceutical development . Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses , paving the way for future advancements in drug discovery and therapy . p > article > response >